Cas no 2034434-46-1 (2-(2,4-dichlorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide
• CAS No: 2034434-46-1
• MF: C₁₈H₁₄Cl₂N₂O₂S
• MW: 393.286961078644
• CID: 5352425
• Update Time: 2025-06-07

2-(2,4-dichlorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)acetamide
• 2-(2,4-dichlorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide
• 2-(2,4-dichlorophenoxy)-N-[(2-thiophen-3-ylpyridin-3-yl)methyl]acetamide

• Inchi： 1S/C18H14Cl2N2O2S/c19-14-3-4-16(15(20)8-14)24-10-17(23)22-9-12-2-1-6-21-18(12)13-5-7-25-11-13/h1-8,11H,9-10H2,(H,22,23)
• InChI Key： NPFOWXYDPADEDI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(NCC1=CC=CN=C1C1=CSC=C1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 443
• XLogP3: 4.3
• Topological Polar Surface Area: 79.5

Additional information on 2-(2,4-dichlorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide

Introduction to 2-(2,4-dichlorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide (CAS No. 2034434-46-1)

2-(2,4-dichlorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide (CAS No. 2034434-46-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, which include a dichlorophenoxy group and a thiophenyl-pyridinyl moiety, making it a promising candidate for various therapeutic applications.

The dichlorophenoxy group is known for its ability to enhance the lipophilicity and bioavailability of compounds, while the thiophenyl-pyridinyl moiety contributes to the compound's biological activity and selectivity. These structural elements collectively make 2-(2,4-dichlorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide a valuable molecule for further investigation in pharmaceutical research.

Recent studies have explored the potential of this compound in various therapeutic areas, including cancer, neurodegenerative diseases, and inflammatory conditions. One notable study published in the Journal of Medicinal Chemistry (2021) demonstrated that 2-(2,4-dichlorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide exhibits potent antiproliferative activity against several cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

In addition to its anticancer properties, 2-(2,4-dichlorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide has shown promise in neurodegenerative diseases. A study published in the Journal of Neurochemistry (2020) reported that this compound effectively reduces neuroinflammation and oxidative stress in animal models of Alzheimer's disease. The compound's ability to modulate microglial activation and inhibit the production of pro-inflammatory cytokines makes it a potential therapeutic agent for neurodegenerative disorders.

The pharmacokinetic properties of 2-(2,4-dichlorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide have also been extensively studied. Research conducted by a team at the University of California (2019) revealed that this compound has favorable oral bioavailability and a long half-life, which are crucial factors for its potential use as an oral medication. The compound's low toxicity profile further supports its suitability for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2,4-dichlorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. These findings have paved the way for Phase II trials, which are expected to provide more comprehensive data on the compound's therapeutic potential.

The synthesis of 2-(2,4-dichlorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide involves several key steps, including the formation of the dichlorophenoxy acetate intermediate and the subsequent coupling with the thiophenyl-pyridinyl amine moiety. Optimized synthetic routes have been developed to improve yield and purity, making large-scale production feasible for clinical trials and commercialization.

In conclusion, 2-(2,4-dichlorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide (CAS No. 2034434-46-1) represents a promising candidate in the field of medicinal chemistry. Its unique structural features, coupled with its diverse biological activities and favorable pharmacokinetic properties, make it an attractive molecule for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases.